Cas no 1805444-82-9 (6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol
• CAS No: 1805444-82-9
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4885474
• Update Time: 2025-10-28

6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol

• Inchi： 1S/C8H7BrF3NO/c9-2-4-1-5(7(10)11)6(3-14)8(12)13-4/h1,7,14H,2-3H2
• InChI Key： DLMYTVQRIPDJGA-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(=C(N=1)F)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol

6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol: A Comprehensive Overview

6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol, also known by its CAS number 1805444-82-9, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with significant roles in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's unique combination of functional groups—namely the bromomethyl, difluoromethyl, fluorine, and hydroxymethyl groups—contributes to its versatile reactivity and potential uses in advanced chemical synthesis.

The synthesis of 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol involves intricate multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient pathways for its production, reducing environmental impact while maintaining product quality. Researchers have explored various synthetic strategies, including nucleophilic aromatic substitution and cross-coupling reactions, to optimize the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for various solution-based reactions. The presence of multiple electronegative substituents (fluorine and bromine) significantly influences the compound's electronic properties, enhancing its reactivity in nucleophilic and electrophilic reactions.

Recent studies have highlighted the potential of 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol as an intermediate in the synthesis of bioactive molecules. For instance, its bromomethyl group serves as an excellent leaving group in substitution reactions, facilitating the construction of complex molecular architectures. Additionally, the hydroxymethyl group provides opportunities for further functionalization through oxidation or protection/deprotection strategies.

The compound has also been investigated for its role in agrochemical applications. Its ability to act as a precursor for herbicides and insecticides has been explored in recent research papers. For example, studies published in leading journals such as Journal of Agricultural and Food Chemistry have demonstrated its potential as a building block for next-generation pesticides with improved efficacy and reduced environmental toxicity.

In the pharmaceutical industry, 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol has shown promise as an intermediate in drug discovery programs targeting various therapeutic areas. Its unique structure allows for the creation of bioisosteres and prodrugs, which are critical in optimizing drug delivery systems. Researchers at prominent institutions like Stanford University have utilized this compound to develop novel scaffolds for kinase inhibitors and GPCR modulators.

The material science community has also taken interest in this compound due to its potential as a monomer in polymer synthesis. Its ability to undergo controlled polymerization under specific conditions has led to the development of advanced materials with tailored properties for applications in electronics and biotechnology.

In conclusion, 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol (CAS No. 1805444-82-9) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application research, positions it as a valuable tool in modern chemical innovation.